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Compound of Interest

Compound Name: 4,4'-Vinylenedipyridine

Cat. No.: B146024

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: 4,4'-Vinylenedipyridine, also known as 1,2-Bis(4-pyridyl)ethylene, is a dipyridine
derivative widely utilized as a ligand in coordination chemistry and as a versatile building block
in organic synthesis.[1] Its applications range from the preparation of complex organic
compounds and polymers to its use as a reagent in peptide synthesis.[1] Given its utility in
research and development, a thorough understanding of its safety profile and proper handling
procedures is paramount to ensure the well-being of laboratory personnel and the integrity of
experimental work. This guide provides a comprehensive overview of the chemical safety,
handling, storage, and emergency procedures for 4,4'-Vinylenedipyridine.

Chemical and Physical Properties

4.,4'-Vinylenedipyridine is typically encountered as a tan or light brown crystalline powder.[1]
[2] A summary of its key physical and chemical properties is provided below.
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Property Value Reference

CAS Number 13362-78-2 [2][3]

Molecular Formula C12H10N2 [1]12]

Molecular Weight 182.22 g/mol [11[2]
Tan to dark brown crystalline

Appearance [2][4](5]
powder

Velting Point 148-152 °C (lit.) or 155.5 - 1461

elting Poin
g 156.5 °C
N ) 304 °C (Predicted: 334.1+11.0

Boiling Point [21[6][7]

OC)
) 1.27 g/cm3 (Predicted:

Density [21[4116]1[7]
1.145+0.06 g/cm?3)
Slightly soluble in Chloroform

Solubility and Methanol.[4][7] Can be (11141171
crystallized from water.[1]

pKa 5.50+0.26 (Predicted) [41061[7]

Hazard Identification and Toxicity

The primary hazards associated with 4,4'-Vinylenedipyridine are irritation to the skin, eyes,

and respiratory system.[4][7][8][9] While the toxicological properties of this specific substance

have not been fully investigated, it is classified as an irritant.[2][5] Caution is warranted, as

studies on related dipyridyl compounds suggest the potential for more severe toxicological

effects, including neurotoxicity at high doses in animal models.[10]
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Hazard Class GHS Pictogram Signal Word Hazard Statements

H315: Causes skin

Skin Irritation GHSO07 Warning o

irritation.[7][9]

o ] H319: Causes serious

Eye Irritation GHSO07 Warning o

eye irritation.[7][8][9]
Specific target organ H335: May cause
toxicity — single GHSO07 Warning respiratory irritation.[7]
exposure [819]

Precautionary Statements (Selected):

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[3][7][9]

e P264: Wash skin thoroughly after handling.[3][7][9]

e P280: Wear protective gloves/protective clothing/eye protection/face protection.[3][7][9]
e P302+P352: IF ON SKIN: Wash with plenty of water.[3][9]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[3][8][9]

o P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[3]
[°]

Experimental Protocols: Safe Handling and Storage

Adherence to strict protocols is essential to minimize exposure and ensure safety.

Protocol for General Handling

e Engineering Controls: Conduct all work with 4,4'-Vinylenedipyridine in a well-ventilated
area, preferably within a certified chemical fume hood.[2][3][8] Good general ventilation
(typically 10 air changes per hour) should be used.[8]
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» Personal Protective Equipment (PPE): Before handling, don appropriate PPE as detailed in
Section 4.0.

» Dispensing: When weighing or transferring the solid, minimize dust generation and
accumulation.[2] Use non-sparking tools.[3]

e Hygiene: Avoid contact with eyes, skin, and clothing.[2] Do not eat, drink, or smoke in the
work area.[11] Wash hands and any exposed skin thoroughly after handling.[2][8]

o End of Use: Keep the container tightly closed when not in use.[2][8] Remove contaminated
clothing and wash it before reuse.[2][8]

Protocol for Storage

o Container: Store in the original, tightly closed container.[8]

e Location: Keep in a cool, dry, and well-ventilated area.[2][8] A designated corrosives area
may be appropriate.[12] Some sources recommend storage at room temperature, sealed in
a dry, dark place.[4][7]

o Incompatibilities: Store away from incompatible materials, particularly strong oxidizing agents
and strong acids.[2][12]

o Security: For added safety, consider storing the material locked up.[3][8]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent direct contact and inhalation.
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Area PPE Specification Rationale and Guidelines
Chemical safety goggles or
glasses conforming to OSHA Protects against dust particles
29 CFR 1910.133 or European  and potential splashes, which
Eyes/Face )
Standard EN166.[2] A face can cause serious eye
shield may be required for irritation.[8]
splash hazards.[13]
) ) Prevents skin irritation upon
Wear appropriate protective
o contact.[8] Gloves should be
) gloves (e.g., nitrile, neoprene) )
Skin/Hands ) inspected before use and
to prevent skin exposure.[2][8] ) )
[14] changed immediately upon
contamination.
] ) Shields skin and personal
Wear appropriate protective _ o
) clothing from contamination.
Body clothing, such as a lab coat, to

prevent skin exposure.[2]

Lab coats should be fully
buttoned.[13]

Respiratory

A NIOSH/MSHA-approved
respirator is required if
workplace conditions warrant
its use (e.g., inadequate

ventilation, dust generation).[2]

Protects against inhalation of
dust, which may cause
respiratory tract irritation.[2][8]
A respiratory protection

program must be followed.[2]

Emergency Procedures

First Aid Measures

Immediate and appropriate first aid is critical in the event of an exposure. Always seek medical

attention following an exposure incident.
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Exposure Route

First Aid Protocol

Inhalation

1. Remove the victim to fresh air immediately.[2]
[8] 2. If breathing is difficult, administer oxygen.
If not breathing, give artificial respiration.[2][3] 3.

Seek immediate medical attention.[2]

Skin Contact

1. Immediately flush the skin with plenty of soap
and water for at least 15 minutes.[2] 2. Remove
all contaminated clothing and shoes.[2] 3. If skin
irritation occurs, get medical advice/attention.[3]
4. Wash clothing before reuse.[2][8]

Eye Contact

1. Immediately flush eyes with plenty of water
for at least 15 minutes, occasionally lifting the
upper and lower eyelids.[2][8] 2. Remove
contact lenses if present and easy to do so;
continue rinsing.[8] 3. Seek immediate medical

attention.[2]

Ingestion

1. Do NOT induce vomiting.[12] 2. If the victim is
conscious and alert, rinse their mouth and give
2-4 cupfuls of milk or water.[2] 3. Never give
anything by mouth to an unconscious person.[2]

4. Seek immediate medical attention.[2][12]

Fire Fighting Measures

o Suitable Extinguishing Media: Use agents most appropriate for the surrounding fire, such as

water spray, dry chemical, carbon dioxide, or alcohol-resistant foam.[2][15]

e Hazards from Combustion: During a fire, irritating and highly toxic gases, including carbon

monoxide and nitrogen oxides, may be generated.[2]

» Protective Equipment: Firefighters must wear a self-contained breathing apparatus (SCBA)

in pressure-demand, MSHA/NIOSH (or equivalent), and full protective gear.[2]

Accidental Release Measures (Spill Cleanup)
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The primary goal is to clean spills immediately and safely, preventing dust generation and
environmental contamination.

e Evacuation & Ventilation: Keep unnecessary personnel away.[8] Ensure adequate
ventilation.[3][8]

e Personal Protection: Wear appropriate personal protective equipment (PPE) as described in
Section 4.0 during cleanup.[8]

o Cleanup Procedure:
o For small spills, sweep up or absorb the material.[2] Avoid actions that generate dust.[2]
o Place the spilled material into a suitable, clean, dry, closed container for disposal.[2]

o For large spills, stop the flow of material if possible without risk.[8] Cover with a plastic
sheet to prevent spreading.[8]

o Decontamination: After product recovery, clean the surface thoroughly to remove residual
contamination.[8]

» Disposal: Dispose of the waste container according to regulations detailed in Section 6.0.

Visualization: Spill Response Workflow

The following diagram outlines the logical workflow for responding to an accidental spill of 4,4'-
Vinylenedipyridine.
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Workflow for 4,4'-Vinylenedipyridine Spill Response

Immediate Actions

Alert Personnel &
Evacuate Immediate Area

)

Ensure Adequate Ventilation
& Remove Ignition Sources

Preparation & Containment

Don Appropriate PPE
(Goggles, Gloves, Respirator)

Clean Up Spill
(Avoid Dust Generation)

Cleanup & Disposal

Sweep Material into
a Labeled, Sealed Container

Decontaminate Spill Area
with Appropriate Solvent/Soap

Dispose of Waste via
Licensed Chemical Disposal Service

Response Complete

Click to download full resolution via product page

Caption: Logical workflow for handling an accidental chemical spill.
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Stability and Reactivity

o Stability: The compound is stable under normal temperatures and pressures.[2]
e Incompatible Materials: Avoid contact with strong oxidizing agents.[2]

e Hazardous Decomposition Products: Thermal decomposition can produce carbon monoxide,
carbon dioxide, and oxides of nitrogen.[2]

Disposal Considerations

Disposal of 4,4'-Vinylenedipyridine and its containers must be performed in strict accordance
with all applicable local, regional, and national regulations.[8]

e Product Disposal: The material should be disposed of by a licensed chemical destruction
plant or through controlled incineration with flue gas scrubbing.[3] Do not discharge into
sewer systems or contaminate water or soil.[3]

o Contaminated Packaging: Empty containers may retain product residue and should be
handled as hazardous waste.[8] They can be triple-rinsed and offered for recycling or
reconditioning, or punctured and disposed of in a sanitary landfill where permitted.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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